(R)-2-Isopropyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole

• IUPAC Name: (2R)-2-propan-2-yl-1,2-dihydroimidazo[2,1-b][1,3]benzothiazole
• InChI: InChI=1S/C12H14N2S/c1-8(2)9-7-14-10-5-3-4-6-11(10)15-12(14)13-9/h3-6,8-9H,7H2,1-2H3/t9-/m0/s1
• InChI Key: NRFXELMCDBIMBQ-VIFPVBQESA-N
• Canonical SMILES: CC(C)C1CN2C3=CC=CC=C3SC2=N1
• Isomeric SMILES: CC(C)[C@@H]1CN2C3=CC=CC=C3SC2=N1
• Molecular Formula: C12H14N2S
• Molecular Weight: 218.32 g/mol

Description

“®-2-Isopropyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole” is a chemical compound that is used as a building block in research. It has a molecular formula of C12H14N2S and a molecular weight of 218.32.

Molecular Structure Analysis

The molecular structure of “®-2-Isopropyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole” consists of 12 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, and 1 sulfur atom.

Physical And Chemical Properties Analysis

“®-2-Isopropyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole” has a molecular weight of 218.32. Additional physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.

Scientific Research Applications

Anticancer Agent

Benzo[d]imidazo[2,1-b]thiazoles have shown powerful anticancer properties. .

Anxiolytic

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Alzheimer’s Disease Imaging

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Kinase Inhibition

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Antimicrobial Activity

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Anti-Mycobacterial Agents

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Antiviral Properties

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Anti-Inflammatory and Antioxidant

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Mechanism of Action

Target of Action

The primary target of ®-2-Isopropyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole is the Pantothenate synthetase of Mycobacterium tuberculosis . This enzyme plays a crucial role in the biosynthesis of pantothenate, a key precursor of coenzyme A, which is essential for various metabolic processes in the bacterium.

Mode of Action

The compound interacts with its target through a series of molecular interactions. It binds to the active site of the enzyme, likely through a combination of hydrogen bonding, electrostatic interactions, and hydrophobic interactions . This binding disrupts the normal function of the enzyme, leading to an inhibition of the biosynthesis of pantothenate .

Biochemical Pathways

The inhibition of pantothenate synthetase affects the biosynthesis of coenzyme A, a vital cofactor in numerous enzymatic reactions. This disruption can lead to a cascade of effects on various biochemical pathways within the bacterium, ultimately inhibiting its growth and proliferation .

Result of Action

The compound has been found to display potent activity against Mycobacterium tuberculosis. For instance, one derivative of the compound displayed an IC90 of 7.05 μM and an IC50 of 2.32 μM against Mycobacterium tuberculosis H37Ra . These results suggest that the compound’s action leads to a significant inhibition of bacterial growth.